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Compound of Interest

Compound Name: Di-tert-butylamine

Cat. No.: B1584993

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di-tert-butylamine, also known as N-(1,1-dimethylethyl)-2-methyl-2-propanamine, is a
secondary amine characterized by the presence of two bulky tert-butyl groups attached to the
nitrogen atom. This steric hindrance significantly influences its chemical reactivity and physical
properties, making it a subject of interest in various fields of organic synthesis and material
science. This guide provides a comprehensive overview of the core physical properties of di-
tert-butylamine, complete with experimental protocols for their determination and a logical

workflow for its characterization.

Core Physical Properties of Di-tert-butylamine

The physical characteristics of di-tert-butylamine are summarized in the table below. These
properties are crucial for its handling, storage, and application in experimental settings.
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Physical Property Value Units
Molecular Formula C8H19N

Molecular Weight 129.24 g/mol
Appearance Colorless liquid

Odor Strong, ammonia-like

Boiling Point 129.4 °C at 760 mmHg
Melting Point -67 °C

Density 0.762 g/cm3

Vapor Pressure 10.2 mmHg at 25°C
Flash Point 12.8 °C

Refractive Index 1.417 (at 20°C)

pKa 10.76 £ 0.48 (Predicted)
LogP 2.03 (Predicted)
Solubility Soluble in organic solvents.

Experimental Protocols for Determination of
Physical Properties

Accurate determination of physical properties is fundamental for the characterization of a

chemical compound. Below are detailed methodologies for measuring key physical properties

of liquid amines like di-tert-butylamine.

Boiling Point Determination (Micro-Boiling Point

Method)

This method is suitable when only a small amount of the liquid sample is available.[1]

o Apparatus: Thiele tube, heating oil, thermometer, micro test tube, capillary tube (sealed at

one end), and a heat source (Bunsen burner or hot plate).[1][2]
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e Procedure:
o A small amount of di-tert-butylamine (a few drops) is placed into the micro test tube.[1]

o A capillary tube, with its open end downwards, is placed inside the micro test tube
containing the sample.

o The micro test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.[3]

o The assembly is placed in a Thiele tube containing heating oil, making sure the rubber
band holding the test tube is above the oil level.[2]

o The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.[2]

o As the temperature rises, a stream of bubbles will emerge from the capillary tube. Heating
should continue until a rapid and continuous stream of bubbles is observed.[2]

o The heat source is then removed. The liquid will begin to cool, and the bubbling will slow
down and eventually stop.

o The boiling point is the temperature at which the liquid is drawn up into the capillary tube.

[2]

Density Determination (Gravimetric Method)

The density of a liquid can be determined by measuring the mass of a known volume.
o Apparatus: Pycnometer (a specific volume flask), analytical balance.
» Procedure:
o The empty pycnometer is cleaned, dried, and its mass is accurately weighed (m1).

o The pycnometer is filled with distilled water of a known temperature and weighed again
(m2). The density of water at this temperature is known.
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o The pycnometer is emptied, dried, and then filled with di-tert-butylamine at the same
temperature and weighed (m3).

o The volume of the pycnometer is calculated using the mass and density of water.

o The density of di-tert-butylamine is then calculated using its mass and the determined
volume of the pycnometer.

Refractive Index Measurement

The refractive index is a measure of how much light bends when it passes through the
substance and is a useful tool for identifying liquids.[4]

e Apparatus: Abbe refractometer.[5]

e Procedure:

[¢]

Ensure the prism of the refractometer is clean and dry.[4]
o Afew drops of di-tert-butylamine are placed on the prism.[4]
o The prism is closed, and the light source is adjusted to illuminate the scale.

o The adjustment knob is turned until the borderline between the light and dark fields is
sharp and centered in the crosshairs of the eyepiece.[4]

o The refractive index is read from the scale.

o The temperature should be recorded as the refractive index is temperature-dependent. A
correction can be applied if the measurement is not performed at the standard
temperature of 20°C.[5]

Solubility Test

This test helps to understand the solubility characteristics of the amine in different solvents.[6]

o Apparatus: Test tubes, droppers, various solvents (e.g., water, dilute HCI, dilute NaOH,
organic solvents).
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e Procedure:

o

A small amount of di-tert-butylamine is added to a test tube.

[¢]

A few milliliters of the chosen solvent are added to the test tube.[6]

[¢]

The mixture is shaken well to observe if the amine dissolves.[6]

Observations are recorded for each solvent. Amines, being basic, are expected to dissolve
in acidic solutions like dilute HCL[6][7]

[e]

Logical Workflow for Characterization

The following diagram illustrates a general workflow for the physical and spectroscopic
characterization of a liquid organic compound such as di-tert-butylamine.
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Workflow for the Characterization of Di-tert-butylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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